Cas no 1227580-74-6 (2-methoxy-5-(trifluoromethyl)pyridin-3-ol)

• Product Name: 2-methoxy-5-(trifluoromethyl)pyridin-3-ol
• CAS No: 1227580-74-6
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 2621000
• PubChem ID: 118704359
• Update Time: 2025-06-20

2-methoxy-5-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)pyridin-3-ol
• 3-hydroxy-2-methoxy-5-(trifluoromethyl)pyridine
• 1227580-74-6
• SB53323
• BS-30341
• HLJPIVNIIUMYJV-UHFFFAOYSA-N

• Inchi： 1S/C7H6F3NO2/c1-13-6-5(12)2-4(3-11-6)7(8,9)10/h2-3,12H,1H3
• InChI Key： HLJPIVNIIUMYJV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)O)OC)(F)F

Computed Properties

• Exact Mass: 193.03506292Da
• Monoisotopic Mass: 193.03506292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-methoxy-5-(trifluoromethyl)pyridin-3-ol

Introduction to 2-methoxy-5-(trifluoromethyl)pyridin-3-ol (CAS No: 1227580-74-6)

2-methoxy-5-(trifluoromethyl)pyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 1227580-74-6, is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position, along with a hydroxyl group at the 3-position. This molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups on the pyridine ring enhances its reactivity and potential applications in synthetic chemistry.

The compound's chemical formula can be represented as C₈H₆F₃NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The trifluoromethyl group, in particular, is known for its significant impact on metabolic stability and binding affinity in drug-like molecules. This feature has garnered considerable attention in medicinal chemistry, where it is often employed to modulate pharmacokinetic profiles and improve target engagement. The hydroxyl functionality at the 3-position further expands its synthetic utility, allowing for further derivatization through esterification, etherification, or other functional group transformations.

In recent years, 2-methoxy-5-(trifluoromethyl)pyridin-3-ol has been explored as a key building block in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive scaffolds found in approved drugs, suggesting potential applications across various therapeutic domains. For instance, pyridine derivatives have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory treatments. The combination of methoxy and trifluoromethyl substituents may contribute to enhanced solubility and bioavailability, critical factors in drug design.

One of the most compelling aspects of 2-methoxy-5-(trifluoromethyl)pyridin-3-ol is its versatility in synthetic pathways. Researchers have leveraged this compound to construct more complex molecules through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Additionally, its reactivity with various electrophiles allows for the introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored properties. Such flexibility is highly valued in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. For example, analogs of 2-methoxy-5-(trifluoromethyl)pyridin-3-ol have been investigated for their potential as kinase inhibitors, which play a crucial role in cancer therapy. The trifluoromethyl group is often incorporated into kinase inhibitors to improve binding affinity to the target enzyme while reducing off-target effects. Furthermore, the methoxy group can serve as a handle for further modifications that enhance metabolic stability or tissue distribution.

Agrochemical applications of this compound are also emerging as an area of interest. Pyridine-based structures are common in herbicides and insecticides due to their ability to interact with biological targets in pests and weeds. The unique electronic properties conferred by the methoxy and trifluoromethyl groups may enable the design of next-generation agrochemicals with improved efficacy and environmental safety profiles. Researchers are exploring how these substituents influence photostability and soil degradation rates, which are critical factors for sustainable agriculture.

The synthesis of 2-methoxy-5-(trifluoromethyl)pyridin-3-ol typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the functionalization of halogenated pyridines followed by nucleophilic substitution or metal-catalyzed coupling reactions. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These developments are essential for supporting large-scale production needed for industrial applications.

In conclusion,2-methoxy-5-(trifluoromethyl)pyridin-3-ol (CAS No: 1227580-74-6) represents a promising scaffold with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—combining electron-donating and withdrawing groups—make it an attractive candidate for further derivatization and lead optimization. As research continues to uncover new biological activities and synthetic methodologies，this compound is poised to play an increasingly significant role in drug discovery pipelines worldwide.